molecular formula C18H21NO B11973739 4-tert-butyl-N-(3-methylphenyl)benzamide

4-tert-butyl-N-(3-methylphenyl)benzamide

Cat. No.: B11973739
M. Wt: 267.4 g/mol
InChI Key: QBLDNESOTRGMGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-tert-Butyl-N-(3-methylphenyl)benzamide is a benzamide derivative characterized by a tert-butyl group at the para position of the benzoyl ring and a 3-methylphenyl substituent on the amide nitrogen. The compound has been utilized as a screening compound in antimicrobial and biofilm inhibition studies, as suggested by its structural analogs in fungicidal research .

Synthesis of this compound typically involves amide coupling reagents such as HBTU (O-(benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and DIPEA (N,N-diisopropylethylamine) in polar aprotic solvents like DMF (dimethylformamide), as observed in related benzamide syntheses .

Properties

Molecular Formula

C18H21NO

Molecular Weight

267.4 g/mol

IUPAC Name

4-tert-butyl-N-(3-methylphenyl)benzamide

InChI

InChI=1S/C18H21NO/c1-13-6-5-7-16(12-13)19-17(20)14-8-10-15(11-9-14)18(2,3)4/h5-12H,1-4H3,(H,19,20)

InChI Key

QBLDNESOTRGMGY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)C(C)(C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-tert-butyl-N-(3-methylphenyl)benzamide typically involves the reaction of 4-tert-butylbenzoic acid with 3-methylaniline in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-tert-butyl-N-(3-methylphenyl)benzamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

    Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield amines or alcohols.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an aqueous medium or chromium trioxide in acetic acid.

    Reduction: Lithium aluminum hydride in ether or sodium borohydride in methanol.

    Substitution: Halogenation using bromine or chlorination using chlorine gas in the presence of a Lewis acid catalyst.

Major Products Formed

    Oxidation: Carboxylic acids or ketones.

    Reduction: Amines or alcohols.

    Substitution: Halogenated derivatives or other substituted aromatic compounds.

Scientific Research Applications

4-tert-butyl-N-(3-methylphenyl)benzamide has several scientific research applications, including:

    Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

    Medicine: Explored as a potential drug candidate due to its structural similarity to other bioactive benzamide derivatives.

    Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-(3-methylphenyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, leading to altered cellular functions. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

4-tert-Butyl-N-(4-methoxyphenyl)benzamide

  • Structural difference : The 4-methoxyphenyl group introduces a para-methoxy substituent instead of 3-methylphenyl.

4-tert-Butyl-N-(quinolin-6-yl)benzamide Derivatives

  • Example: Compound 9 from : 4-tert-butyl-N-(4-methyl-2-(4-methylpiperazin-1-yl)quinolin-6-yl)benzamide.
  • Structural difference: A quinoline moiety replaces the 3-methylphenyl group, incorporating a heteroaromatic system and a piperazine side chain.
  • Impact: The extended conjugated system in quinoline derivatives improves binding to biological targets, such as fungal enzymes, enhancing fungicidal activity. Compound 9 demonstrated potent activity against Candida albicans biofilms (BEC₅₀ = 1.2 µM) .

4-tert-Butyl-N-(thiadiazol-2-yl)benzamide

  • Example : 4-tert-butyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide ().
  • Structural difference : A 1,3,4-thiadiazole ring is appended to the amide nitrogen.
  • Impact: Thiadiazole rings are known for their electron-withdrawing properties and metabolic stability, making this derivative a candidate for antimicrobial drug development .

Fungicidal and Antibiofilm Efficacy

Compounds with the 4-tert-butylbenzamide core exhibit variable activity depending on the N-substituent:

Compound Substituent MFC* (µg/mL) BEC₅₀** (µM) Source
4-tert-butyl-N-(quinolin-6-yl)benzamide (9) Quinoline + piperazine 8.0 1.2
4-tert-butyl-N-(4-methoxyphenyl)benzamide 4-methoxyphenyl N/A N/A
4-tert-butyl-N-(thiadiazol-2-yl)benzamide Thiadiazole + 3-methylphenyl N/A N/A

MFC: Minimum fungicidal concentration against *C. albicans.
*BEC₅₀: Biofilm eradication concentration for 16 h-old *C. albicans biofilms.

The quinoline derivative (Compound 9) outperforms simpler aryl-substituted analogs, highlighting the importance of heterocyclic extensions for antifungal activity .

Melting Points and Molecular Weights

Compound Melting Point (°C) Molecular Weight Source
4-tert-butyl-N-(3-methylphenyl)benzamide Not reported ~297.4 (calc.)
4-tert-butyl-N-(4-methoxyphenyl)benzamide Not reported 297.4
N-{4-[(3-Hydroxyphenyl)... (Compound 24) 215–217 525.5

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.